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Compound of Interest |

3-(Azepan-1-yl)-N-methylpropan-
Compound Name:

1-amine
CAS No.: 938459-01-9
Cat. No.: B1342422

Get Quote

An In-Depth Technical Guide to the Characterization of N-[3-(1-Azepanyl)propyl]-N-

methylamine

For professionals in the fields of medicinal chemistry, pharmacology, and drug development,
the unambiguous structural confirmation and purity assessment of novel or sparsely
documented small molecules is a foundational requirement for advancing research. N-[3-(1-
Azepanyl)propyl]-N-methylamine, a diamine featuring both a tertiary azepane ring and a
secondary N-methylamine, presents a unique analytical challenge. Commercial suppliers note
that this compound is often distributed for early discovery research without extensive analytical
data, placing the onus of rigorous characterization squarely on the end-user.[1]

This guide provides a comprehensive, field-proven framework for the structural elucidation and
purity verification of N-[3-(1-Azepanyl)propyl]-N-methylamine. We will move beyond a simple
listing of data points to explain the causality behind the selection of analytical techniques and
the interpretation of the resulting data, ensuring a self-validating system of protocols for
trustworthy results.
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Foundational Physicochemical & Identity Data

Prior to undertaking advanced spectroscopic analysis, it is essential to confirm the basic
physicochemical properties of the compound, which serve as the first-pass verification against
supplier information.

Table 1: Core Identity and Physicochemical Properties

Property Value Source(s)
CAS Number 938459-01-9 [2]
Molecular Formula C1oH22Nz2 [1]
Molecular Weight 170.30 g/mol [1]

Form Solid [1]

Hazard Profile Irritant

SMILES CNCCCN1ccccececl [1]

| INChl Key | URPNAVAVDRFKOZ-UHFFFAOYSA-N |[1] |

This foundational data provides the theoretical basis for all subsequent spectroscopic analysis.
The molecular weight, for instance, is the primary target for mass spectrometry, while the
molecular formula dictates the expected number of signals and integrations in nuclear
magnetic resonance spectroscopy.

The Analytical Workflow: A Multi-Technique
Approach

A single analytical technique is insufficient to provide unambiguous proof of structure and
purity. A logical, multi-pronged workflow is required, where each step provides orthogonal data
to validate the findings of the others. This constitutes a self-validating protocol, which is the
cornerstone of analytical trustworthiness.
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Figure 1: Comprehensive Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. N-[3-(1-Azepanyl)propyl]-N-methylamine AldrichCPR | Sigma-Aldrich [sigmaaldrich.cn]
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e 2. N-[3-(1-Azepanyl)propyl]-N-methylamine suppliers & manufacturers in China
[m.chemicalbook.com]

o To cite this document: BenchChem. [N-[3-(1-Azepanyl)propyl]-N-methylamine
characterization data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342422/docs#n-3-1-azepanyl-propyl-n-
methylamine-characterization-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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